REACTION_CXSMILES
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C1C(=O)[N:5](Br)[C:3](=O)C1.[Cl:9][C:10]1[C:11]([O:17][CH3:18])=[C:12]([CH3:16])[CH:13]=[CH:14][CH:15]=1.[C-]#N.[K+]>C(Cl)(Cl)(Cl)Cl.O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Cl:9][C:10]1[C:11]([O:17][CH3:18])=[C:12]([CH:13]=[CH:14][CH:15]=1)[CH2:16][C:3]#[N:5] |f:2.3|
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Name
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Quantity
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39.4 g
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Type
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reactant
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Smiles
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C1CC(=O)N(C1=O)Br
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Name
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Quantity
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31.6 g
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Type
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reactant
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Smiles
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ClC=1C(=C(C=CC1)C)OC
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Name
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Quantity
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100 mg
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Type
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catalyst
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Name
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Quantity
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20.9 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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stirred over 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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It is refluxed over 16 hours
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Duration
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16 h
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Type
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TEMPERATURE
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Details
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to cool
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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Solvent is removed from the filtrate
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Type
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DISSOLUTION
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Details
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the filtrate is dissolved in 214 ml of N,N-dimethylformamide
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Type
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EXTRACTION
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Details
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extracted several times with tert-butyl-methyl ether
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Type
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WASH
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Details
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The organic phase is washed several times with saturated sodium chloride solution
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Type
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CUSTOM
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Details
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dried on sodium sulfate
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Type
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CUSTOM
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Details
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The solvent is removed in a vacuum
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Type
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CUSTOM
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Details
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after chromatographic purification on silica gel (hexane/ethyl acetate 20%)
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Reaction Time |
16 h |
Name
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Type
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product
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Smiles
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ClC=1C(=C(CC#N)C=CC1)OC
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Type | Value | Analysis |
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AMOUNT: MASS | 29.7 g | |
YIELD: CALCULATEDPERCENTYIELD | 81.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |